methyl 2-amino-3-(pyrimidin-2-yl)propanoate dihydrochloride
Overview
Description
Methyl 2-amino-3-(pyrimidin-2-yl)propanoate dihydrochloride, also known as methyl-2-amino-3-pyrimidin-2-ylpropanoate dihydrochloride (MAPD) is an organic compound made up of a combination of carbon, hydrogen, nitrogen, and chlorine atoms. It is a white, odorless, crystalline powder and is used in a variety of scientific research applications. MAPD is a versatile compound that can be used in a number of different experiments and research projects.
Scientific Research Applications
MAPD has a number of scientific research applications. It has been used in research involving the synthesis of pharmaceuticals and other organic compounds, as well as in studies of enzyme-catalyzed reactions. It has also been used in studies of the structure and function of proteins, and in studies of the mechanisms of drug action. Additionally, MAPD has been used in studies of the biochemistry and physiology of various organisms, as well as in studies of the effects of various drugs on the body.
Mechanism of Action
The mechanism of action of MAPD is not yet fully understood. However, it is believed that MAPD acts as a substrate for certain enzymes, and that its binding to certain enzymes can result in the formation of products that can be used in a variety of biochemical and physiological processes. Additionally, MAPD is believed to interact with certain proteins in the body, resulting in the formation of products that can be used in a variety of biochemical and physiological processes.
Biochemical and Physiological Effects
MAPD has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, resulting in the formation of products that can be used in a variety of biochemical and physiological processes. Additionally, MAPD has been shown to interact with certain proteins in the body, resulting in the formation of products that can be used in a variety of biochemical and physiological processes.
Advantages and Limitations for Lab Experiments
The main advantage of using MAPD in lab experiments is that it is a relatively inexpensive compound and is easy to synthesize. Additionally, MAPD is a versatile compound that can be used in a number of different experiments and research projects.
However, there are a few limitations to using MAPD in lab experiments. For example, MAPD can be toxic if inhaled or ingested, so it should be handled with care. Additionally, MAPD can be difficult to work with due to its low solubility in water, so it should be handled with caution.
Future Directions
There are a number of potential future directions for MAPD research. For example, further research could be conducted on the mechanisms of action of MAPD, as well as its biochemical and physiological effects. Additionally, further research could be conducted on the use of MAPD in the synthesis of pharmaceuticals and other organic compounds. Additionally, further research could be conducted on the effects of MAPD on various organisms, as well as on the effects of various drugs on the body. Finally, further research could be conducted on the use of MAPD in the development of new drugs and treatments.
Synthesis Methods
MAPD can be synthesized using a reaction between 2-amino-3-pyrimidin-2-ylpropanoic acid and methyl chloride. The reaction occurs in a two-step process, with the first step involving the formation of a methyl ester and the second step involving the formation of the MAPD. The reaction is carried out in an aqueous medium and is catalyzed by an acid such as hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-amino-3-(pyrimidin-2-yl)propanoate dihydrochloride involves the reaction of pyrimidine-2-carboxylic acid with methyl 2-bromo-3-(pyrimidin-2-yl)propanoate, followed by reduction of the resulting ester with sodium borohydride and quaternization with hydrochloric acid.", "Starting Materials": [ "Pyrimidine-2-carboxylic acid", "Methyl 2-bromo-3-(pyrimidin-2-yl)propanoate", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Pyrimidine-2-carboxylic acid is reacted with thionyl chloride to form pyrimidine-2-chloride.", "Step 2: Pyrimidine-2-chloride is reacted with methyl 2-bromo-3-(pyrimidin-2-yl)propanoate in the presence of a base such as potassium carbonate to form methyl 2-amino-3-(pyrimidin-2-yl)propanoate.", "Step 3: Methyl 2-amino-3-(pyrimidin-2-yl)propanoate is reduced with sodium borohydride to form methyl 2-amino-3-(pyrimidin-2-yl)propanoate dihydrochloride.", "Step 4: Methyl 2-amino-3-(pyrimidin-2-yl)propanoate dihydrochloride is quaternized with hydrochloric acid to form the final product, methyl 2-amino-3-(pyrimidin-2-yl)propanoate dihydrochloride." ] } | |
CAS RN |
2731007-16-0 |
Product Name |
methyl 2-amino-3-(pyrimidin-2-yl)propanoate dihydrochloride |
Molecular Formula |
C8H13Cl2N3O2 |
Molecular Weight |
254.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
